Cas no 1805171-04-3 (Ethyl 3-cyano-4-hydroxymethyl-5-methoxyphenylacetate)

• Product name: Ethyl 3-cyano-4-hydroxymethyl-5-methoxyphenylacetate
• CAS No: 1805171-04-3
• MF: C₁₃H₁₅NO₄
• MW: 249.262503862381
• CID: 4944974

Ethyl 3-cyano-4-hydroxymethyl-5-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-4-hydroxymethyl-5-methoxyphenylacetate

• Inchi： 1S/C13H15NO4/c1-3-18-13(16)6-9-4-10(7-14)11(8-15)12(5-9)17-2/h4-5,15H,3,6,8H2,1-2H3
• InChI Key： XAQJICKABIJUCS-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C#N)C=1CO)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 322
• XLogP3: 0.9
• Topological Polar Surface Area: 79.6

Additional information on Ethyl 3-cyano-4-hydroxymethyl-5-methoxyphenylacetate

Comprehensive Overview of Ethyl 3-cyano-4-hydroxymethyl-5-methoxyphenylacetate (CAS No. 1805171-04-3)

Ethyl 3-cyano-4-hydroxymethyl-5-methoxyphenylacetate (CAS No. 1805171-04-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This ester derivative, characterized by its cyano, hydroxymethyl, and methoxy functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular framework enables diverse reactivity, making it valuable for designing novel bioactive molecules.

In recent years, the demand for high-purity intermediates like Ethyl 3-cyano-4-hydroxymethyl-5-methoxyphenylacetate has surged, driven by advancements in drug discovery and green chemistry. Researchers are particularly interested in its role in synthesizing heterocyclic compounds, which are pivotal in developing antioxidants, anti-inflammatory agents, and crop protection chemicals. The compound’s CAS No. 1805171-04-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the standout features of this compound is its balanced lipophilicity, attributed to the ethyl ester and methoxy moieties. This property enhances its solubility in organic solvents, facilitating its use in multistep synthesis. Moreover, the presence of the hydroxymethyl group offers a handle for further derivatization, enabling the creation of tailored molecular architectures. Such flexibility aligns with the growing trend of fragment-based drug design, where modular building blocks are essential.

From an industrial perspective, Ethyl 3-cyano-4-hydroxymethyl-5-methoxyphenylacetate is often discussed in the context of scalable synthesis and process optimization. Manufacturers emphasize cost-effective production methods, such as catalytic hydrogenation or enzymatic esterification, to meet the needs of large-scale applications. These topics are frequently explored in patent literature and industry reports, highlighting the compound’s commercial viability.

Environmental and safety considerations are also critical when working with CAS No. 1805171-04-3. Modern laboratories prioritize sustainable practices, such as using biodegradable solvents or microwave-assisted reactions, to minimize waste and energy consumption. These approaches resonate with the broader ESG (Environmental, Social, and Governance) goals adopted by chemical enterprises worldwide.

In summary, Ethyl 3-cyano-4-hydroxymethyl-5-methoxyphenylacetate represents a compelling case study in the intersection of academic research and industrial innovation. Its structural versatility, coupled with its applicability in life sciences and material chemistry, ensures its continued prominence in scientific discourse. As the field evolves, this compound is poised to play a pivotal role in addressing challenges like drug resistance and sustainable agriculture.